![molecular formula C24H25ClN4O2 B2525473 1-(6-(4-chlorophenyl)pyridazin-3-yl)-N-(2-methoxy-5-methylphenyl)piperidine-4-carboxamide CAS No. 1203253-73-9](/img/structure/B2525473.png)
1-(6-(4-chlorophenyl)pyridazin-3-yl)-N-(2-methoxy-5-methylphenyl)piperidine-4-carboxamide
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Overview
Description
1-(6-(4-chlorophenyl)pyridazin-3-yl)-N-(2-methoxy-5-methylphenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H25ClN4O2 and its molecular weight is 436.94. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
Compounds with complex structures similar to the one mentioned often undergo extensive metabolism in the body. Research on related compounds suggests that they can be metabolized through various pathways, including N-de-ethylation, amide hydrolysis, and oxidation, primarily catalyzed by enzymes such as CYP3A4/3A5. These processes are crucial for understanding the pharmacokinetics and disposition of such compounds in the human body (Miao et al., 2012).
Receptor Binding and Activity
Compounds containing piperidine and pyridazine rings may interact with various receptors in the brain, such as the 5-HT1A receptors. Studies using positron emission tomography (PET) with compounds labeled with radioactive isotopes have provided insights into the receptor binding properties in the human brain, contributing to our understanding of their potential therapeutic or toxicological effects (Pike et al., 1996).
Environmental and Toxicological Studies
The environmental impact and potential toxicological effects of chemical compounds, including those with structures similar to the queried compound, are significant areas of research. Studies have assessed the presence of similar compounds in the environment and their effects on human health, focusing on aspects like oxidative stress and inflammation as mechanisms of action (Watkins et al., 2015).
Mechanism of Action
Target of Action
Pyridazinone derivatives, a class to which this compound belongs, have been found to exhibit a wide range of pharmacological activities .
Mode of Action
It’s worth noting that certain 6-aryl-3(2h)-pyridazinone derivatives have been found to inhibit calcium ion influx, which is required for the activation of platelet aggregation . This suggests that the compound might interact with its targets in a similar manner, leading to changes in cellular processes.
Biochemical Pathways
Pyridazinone derivatives have been associated with a broad spectrum of activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Given the broad spectrum of activities associated with pyridazinone derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.
Properties
IUPAC Name |
1-[6-(4-chlorophenyl)pyridazin-3-yl]-N-(2-methoxy-5-methylphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25ClN4O2/c1-16-3-9-22(31-2)21(15-16)26-24(30)18-11-13-29(14-12-18)23-10-8-20(27-28-23)17-4-6-19(25)7-5-17/h3-10,15,18H,11-14H2,1-2H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFQSXIISGTYEIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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